beta-Styrenephosphonic acid

• Molecular Formula: C8H9O3P
• Molecular Weight: 184.13 g/mol
• IUPAC Name: 2-phenylethenylphosphonic acid
• InChI: InChI=1S/C8H9O3P/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-7H,(H2,9,10,11)
• InChI Key: PGKQTZHDCHKDQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CP(=O)(O)O

Description

Beta-Styrenephosphonic acid is a useful research compound. Its molecular formula is C8H9O3P and its molecular weight is 184.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality beta-Styrenephosphonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about beta-Styrenephosphonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In this Example, an acid catalyst (ZSM-5-40 zeolite) was used for both the reaction of phosphorous acid (24.6 gm) with 36 gm of acetophenone (at 75° C.) and the subsequent reaction (at 80° C.) to crack the acyl derivative to form SPA. The amount of catalyst used in the first reaction was 12 gm. It was determined that the product contained 77 wt % styrene phosphonic acid (SPA), 17 wt % unreacted phosphorous acid, and 6 wt % Diels-Alder dimer phosphorus compound. The yield of SPA in this reaction was therefore 65% of theory.